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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available health and safety data for
Dimethyl hexadecanedioate (CAS No: 19102-90-0). The information is intended to support
safe handling and use of this compound in a laboratory setting. While generally considered to
have low toxicity, a notable lack of extensive toxicological data necessitates a cautious
approach and adherence to best practices in laboratory safety.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Dimethyl hexadecanedioate is
presented in Table 1. This data is crucial for understanding its behavior under various
experimental and storage conditions.

Table 1: Physical and Chemical Properties of Dimethyl Hexadecanedioate
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Property Value Reference(s)

Molecular Formula C18H3404 [1112][3]

Molecular Weight 314.46 g/mol [1][2][4]
White to almost white powder

Appearance to crystal; Colorless to pale [11[4]5][6]
yellow liquid

Melting Point 40-45 °C; 53 °C [2][5][6]

Boiling Point 270-275 °C; 172 °C/ 1 mmHg [2][5]I6]
Insoluble in water; Soluble in

Solubility organic solvents (alcohols, [5]1[6]
ethers, ketones)

Density 0.945 £ 0.06 g/cm? (Predicted) [2]

Flash Point 157.5°C [2]
Relatively stable, but can

Stability decompose under high [51[6]

temperature and light

Toxicological Information

A significant finding from a review of available literature is the limited specific toxicological data
for Dimethyl hexadecanedioate. Safety Data Sheets often report "no data available" for
critical toxicological endpoints.[7] This lack of data requires a conservative approach to
handling.

Based on the available information, Dimethyl hexadecanedioate is generally considered to
have low toxicity.[5][6] However, prolonged or heavy exposure may lead to irritation and allergic
reactions.[5][6]

Table 2: Summary of Toxicological Data
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Toxicological Endpoint Data Reference(s)

o Generally considered to be of
Acute Toxicity o [5][6]
low toxicity to humans.

_ _ o Prolonged or heavy exposure
Skin Corrosion/Irritation o [51[6]
may cause irritation.

o Prolonged or heavy exposure
Eye Damage/Irritation S [5]1[6]
may cause irritation.

) ) May cause allergic reactions
Respiratory or Skin

o upon prolonged or heavy [51[6]
Sensitization
exposure.
Germ Cell Mutagenicity No data available. [7]
Carcinogenicity No data available. [7]
Reproductive Toxicity No data available. [7]

Specific Target Organ Toxicity ]
] No data available.
(Single Exposure)

Specific Target Organ Toxicity ]
No data available.
(Repeated Exposure)

Aspiration Hazard No data available.

Due to the lack of specific data, it is prudent to handle Dimethyl hexadecanedioate as a
potentially hazardous substance and to minimize exposure.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Dimethyl hexadecanedioate is not classified as a hazardous substance.[8] No hazard
pictograms, signal words, or hazard statements are typically assigned. However, some
suppliers may provide a Safety Data Sheet indicating it may be fatal if swallowed and enters
airways, though this is not consistently reported.

Safe Handling and Experimental Protocols
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Given the limited toxicological data, a cautious and systematic approach to handling is
essential. The following sections detail recommended procedures and personal protective
equipment.

The following diagram outlines a standard workflow for the safe handling of Dimethyl
hexadecanedioate in a laboratory setting.
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Preparation

Consult Safety Data Sheet (SDS)
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Caption: General workflow for safely handling Dimethyl hexadecanedioate.
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The use of appropriate personal protective equipment is mandatory to prevent skin and eye
contact.

Recommended Personal Protective Equipment (PPE)

Body Protection
(Lab coat)

Respiratory Protection
(Use in well-ventilated area.

ind Protection
(Chemical-resistant gloves) Respirator may be required for large quantities or poor ventilation)

Eye Protection
(Safety glasses with side-shields or goggles)

Hexadecanedioic Acid Methanol

N/

Dimethyl hexadecanedioate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Dimethyl Hexadecanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102918#health-and-safety-data-for-dimethyl-
hexadecanedioate-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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